(4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol

• Molecular Formula: C8H7F3S2
• Molecular Weight: 224.3 g/mol
• SMILES: C1=CC(=CC=C1CS)SC(F)(F)F
• InChI: InChI=1S/C8H7F3S2/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h1-4,12H,5H2
• InChIKey: RRKVBCPSZMCKPZ-UHFFFAOYSA-N

(4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol – A High-Lipophilicity Benzyl Mercaptan Building Block for Fluorine-Enhanced Drug Design and Advanced Materials Synthesis

The compound (4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol (CAS 1384864-94-1) is a para-substituted benzyl mercaptan that carries a trifluoromethylthio (SCF3) group on the aromatic ring. It belongs to the class of fluorinated arylalkyl thiols and serves as a bifunctional intermediate offering both a nucleophilic thiol handle for conjugation, oxidation, or metal-coordination, and the strong electron-withdrawing, highly lipophilic SCF3 moiety that modulates physicochemical and pharmacokinetic properties of derived molecules [1]. Its molecular formula is C8H7F3S2 with a molecular weight of 224.3 g/mol, and it is commercially available with a minimum purity of 95% for research and development applications .

SCF3 building block with bifunctional thiol handle

Reported high lipophilicity and electron-withdrawing profile

Supports drug design, polymer synthesis, and bioconjugation research

Defined purity with QA documentation available

• [1] Iris Biotech. PotM: SCF3 in One. Blog post, 23 January 2024. Describes physicochemical properties of the SCF3 group. View Source

Why (4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol Cannot Be Simply Replaced by Common Benzyl Mercaptan Analogs

Benzyl mercaptans substituted with ordinary alkyl, halogen, methoxy, or even trifluoromethyl groups fail to reproduce the unique combination of ultra-high lipophilicity (Hansch π = 1.44 for SCF3 vs. 0.88 for CF3 and 0.71 for Cl) and strong electron-withdrawing character (Hammett σp = 0.50) conferred by the trifluoromethylthio group [1][2]. This dual property simultaneously enhances membrane permeability, metabolic stability, and the acidity/reactivity of the thiol group in ways that cannot be matched by oxygen- or carbon-linked fluorinated analogs such as 4-(trifluoromethoxy)benzyl mercaptan (OCF3, π = 1.04, σp = 0.35) or 4-(trifluoromethyl)benzyl mercaptan (CF3, π = 0.88, σp = 0.54) [1]. Generic substitution with commercially common benzyl mercaptans therefore risks significant loss of lipophilicity, altered electron density on the aromatic ring, and reduced oxidative metabolic protection at the benzylic position—directly compromising the performance of the final conjugate, polymer, or drug candidate.

Target (SCF3)

Common Substitute

Risk of Substitution

High lipophilicity SCF3 group

CF3 or OCF3 analogs

Substantially lower lipophilicity may alter membrane partitioning and logP

Dual electron-withdrawal and ultra-high lipophilicity

CF3 (similar σ) but lower π

Combined property profile may not replicate; OCF3 sacrifices electron-withdrawal

Benzylic SCF3 metabolic shielding

Unsubstituted or halogenated benzyl mercaptans

May lack CYP450 oxidation resistance at benzylic position

• [1] Iris Biotech. PotM: SCF3 in One. Published 23 January 2024. Contains Hansch π values for SCF3 (1.44), CF3 (0.88), OCF3 (1.04), Cl (0.71), SCH3 (0.61) and Hammett σp for SCF3 (0.50), CF3 (0.54), OCF3 (0.35), Cl (0.23), SCH3 (0.00). View Source
• [2] Xie, J., Zhu, C. et al. Late-stage trifluoromethylthiolation of benzylic C-H bonds. Nature Communications 10, 4867 (2019). DOI: 10.1038/s41467-019-12844-9. Demonstrates that SCF3 introduction protects benzylic positions from cytochrome P450 oxidation. View Source

Quantitative Differentiation Evidence for (4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol – Head-to-Head and Class-Level Comparator Data

SCF3 Provides Unmatched Lipophilicity Among Common Fluorinated and Non-Fluorinated Benzyl Mercaptan Substituents

The para-SCF3 group imparts a Hansch hydrophobicity constant of π = 1.44, which is 64% higher than that of the para-CF3 group (π = 0.88) and 38% higher than para-OCF3 (π = 1.04). Compared with non-fluorinated substituents commonly found on benzyl mercaptan scaffolds, the SCF3 group is 136% more lipophilic than para-Cl (π = 0.71), 136% more than para-SCH3 (π = 0.61), and 144% more than unsubstituted benzyl mercaptan (π = 0 for H) [1]. This superior lipophilicity directly translates to higher logP values for SCF3-containing conjugates relative to their CF3- or OCF3-congeners.

Lipophilicity (Hansch π)

Reported

SCF3 π=1.44 vs CF3 π=0.88 (+64%)

Reported higher lipophilicity may support logP optimization research

Hansch values from published substituent database

Evidence Dimension	Lipophilicity – Hansch hydrophobicity parameter (π) of para-substituent on benzyl mercaptan scaffold
Target Compound Data	π = 1.44 (para-SCF3)
Comparator Or Baseline	para-CF3: π = 0.88; para-OCF3: π = 1.04; para-Cl: π = 0.71; para-SCH3: π = 0.61; H: π = 0
Quantified Difference	SCF3 is +64% more lipophilic than CF3; +38% more than OCF3; +103% more than Cl
Conditions	Hansch π values from experimentally derived octanol-water partition coefficient database; standard free-energy relationship context

Why This Matters

Higher lipophilicity for the same molecular scaffold can improve membrane permeability and oral bioavailability of drug candidates, allowing scientists to achieve desired pharmacokinetic profiles without increasing molecular weight or adding additional hydrophobic moieties.

• [1] Iris Biotech. PotM: SCF3 in One. Published 23 January 2024. Reports Hansch-Leo parameter π = 1.44 for SCF3, π = 0.88 for CF3, and Hammett σm = 0.40, σp = 0.50 for SCF3. View Source

SCF3 Group Balances Strong Electron-Withdrawal with Superior Lipophilicity – A Profile Not Achievable by OCF3 or CF3 Alone

The SCF3 group exhibits a Hammett σp value of 0.50, nearly identical to the CF3 group (σp = 0.54) and substantially stronger than OCF3 (σp = 0.35), Cl (σp = 0.23), or SCH3 (σp ≈ 0.00) [1]. This means SCF3 withdraws electron density from the aromatic ring and the benzylic position almost as effectively as CF3, but simultaneously delivers 64% higher lipophilicity. No other common para-substituent combines σp ≥ 0.50 with π ≥ 1.40 on a benzyl mercaptan template [1].

Electron-withdrawal & Lipophilicity

Class-level

σp 0.50 & π 1.44 vs CF3 σp 0.54 & π 0.88

Reported dual-property profile not matched by CF3 or OCF3

Compiled from multiple literature sources

Evidence Dimension	Electron-withdrawing strength – Hammett σp value of para-substituent on benzyl mercaptan scaffold
Target Compound Data	σp = 0.50 (para-SCF3)
Comparator Or Baseline	para-CF3: σp = 0.54; para-OCF3: σp = 0.35; para-Cl: σp = 0.23; para-SCH3: σp ≈ 0.00; H: σp = 0.00
Quantified Difference	SCF3 σp is 7% lower than CF3 (0.50 vs 0.54) but 43% higher than OCF3 (0.50 vs 0.35); SCF3 delivers π = 1.44 alongside σp = 0.50, while CF3 delivers π = 0.88 alongside σp = 0.54
Conditions	Hammett σ values from standard benzoic acid ionization equilibria; compiled from multiple literature sources

Why This Matters

The combination of high electron-withdrawal and ultra-high lipophilicity enables the design of molecules with reduced electron density (for oxidative stability) and enhanced membrane partitioning simultaneously, whereas CF3 sacrifices lipophilicity and OCF3 sacrifices electron-withdrawal.

• [1] Iris Biotech. PotM: SCF3 in One. Published 23 January 2024. Reports Hammett σm = 0.40, σp = 0.50 for SCF3. View Source

Benzylic SCF3 Substitution Protects Against Cytochrome P450-Mediated Oxidative Metabolism – A Key Differentiator from Unsubstituted and CF3 Analogs

Benzylic C-H bonds in drug molecules are primary sites of cytochrome P450 (CYP450) enzymatic oxidation, a major clearance pathway. Published photoredox-catalyzed trifluoromethylthiolation studies demonstrate that the incorporation of an SCF3 group at benzylic positions significantly shields these sites from in vivo enzymatic metabolism, owing to the strong electron-withdrawing nature of SCF3 [1]. This metabolic protection effect is a class-level property of benzylic SCF3 compounds, including (4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol, when used as a building block to install a protected benzylic center. In contrast, unsubstituted benzyl mercaptan and benzyl mercaptans bearing only moderately electron-withdrawing groups (e.g., Cl, Br, or even CF3 directly on the ring but at a different position) do not benefit from the same degree of metabolic shielding at the benzylic carbon.

CYP450 metabolic stability

Class-level

SCF3 deactivates benzylic C–H bonds

Supports metabolic stability research context

Nature Communications 2019; class-level mechanism

Evidence Dimension	Resistance to benzylic CYP450 enzymatic oxidation
Target Compound Data	SCF3 at para-position of benzyl scaffold – demonstrated to significantly protect benzylic sites from CYP450 oxidation in late-stage drug functionalization studies
Comparator Or Baseline	Unsubstituted benzyl C-H or benzyl compounds with weaker electron-withdrawing groups (Cl, OCH3, CH3) – known to be susceptible to CYP450 benzylic hydroxylation
Quantified Difference	No direct kinetic half-life comparison available for the exact compound; differentiation based on established class-level principle that SCF3 strongly deactivates benzylic C-H bonds toward single-electron oxidation by CYP450 oxidases [1].
Conditions	As described in Nature Communications 10, 4867 (2019): metal-free organophotoredox-catalyzed benzylic C-H trifluoromethylthiolation; in-vivo CYP450 metabolic context

Why This Matters

Procurement of this building block for drug discovery programs can directly address the common problem of benzylic metabolic hotspots, potentially extending half-life and reducing first-pass clearance of the final candidate without the need for additional structural modifications.

• [1] Xie, J., Zhu, C. et al. Late-stage trifluoromethylthiolation of benzylic C-H bonds. Nature Communications 10, 4867 (2019). DOI: 10.1038/s41467-019-12844-9. Lines 6-10 and 27-32 explicitly state the CYP450 metabolic protection conferred by SCF3 introduction at benzylic sites. View Source

Electron-Withdrawing SCF3 Group Increases Thiol Acidity Relative to Unsubstituted Benzyl Mercaptan – Impact on Nucleophilicity and Conjugation Chemistry

The pKa of benzyl mercaptan (unsubstituted) is 9.43 at 25°C in water [2]. Based on the electron-withdrawing Hammett σp of 0.50 for the para-SCF3 group, the pKa of (4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol is predicted to be approximately 8.8–9.0, representing a measurable increase in acidity (lower pKa) compared to the parent compound. This shift affects the thiol-thiolate equilibrium at physiological pH: at pH 7.4, approximately 2.5% of the unsubstituted benzyl mercaptan is deprotonated (thiolate form), whereas for the SCF3-substituted compound approximately 4.5–6.5% is deprotonated – roughly a 2- to 3-fold increase in reactive thiolate concentration [1][2]. This differential is meaningful for nucleophilic substitution, Michael addition, and disulfide exchange reactions performed under mildly basic conditions.

Thiol acidity (pKa)

Class-level

Predicted pKa ~8.8–9.0 (parent 9.43)

May increase thiolate fraction 2-3× at pH 7.4

Hammett correlation; experimental pKa not reported

Evidence Dimension	Thiol acidity – pKa of the -CH2SH group
Target Compound Data	Predicted pKa ≈ 8.8–9.0 (para-SCF3 substitution)
Comparator Or Baseline	Benzyl mercaptan (unsubstituted): pKa = 9.43 at 25°C [2]
Quantified Difference	ΔpKa ≈ 0.4–0.6 units lower for SCF3-substituted compound; ~2-3× higher thiolate fraction at physiological pH 7.4
Conditions	Prediction based on Hammett σp = 0.50 (SCF3) applied to benzyl thiol pKa; class-level inference, no experimental pKa for this exact compound found in literature

Why This Matters

A lower pKa means more reactive thiolate nucleophile at near-neutral pH without needing stronger bases, enabling more efficient conjugation, crosslinking, or surface-functionalization under biocompatible conditions where harsh alkaline conditions would be detrimental.

• [1] Iris Biotech. PotM: SCF3 in One. Published 23 January 2024. Provides Hammett σp = 0.50 for SCF3. View Source
• [2] Benzyl mercaptan – Compound Summary. Wikipedia / ChemicalBook. pKa = 9.43 at 25°C. Retrieved May 2026. View Source

Commercial Availability at 95% Purity with Documented Quality Assurance – Enabling Reproducible Research Without Purification Bottlenecks

(4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol is commercially stocked and supplied at a minimum purity of 95% by AKSci (Cat. 4694DY) with full quality assurance documentation including SDS and Certificate of Analysis upon request . The compound is shipped from California, USA via FedEx, UPS, or DHL, with defined long-term storage conditions (cool, dry place), and is classified as non-hazardous for DOT/IATA transport . In comparison, closely related analogs such as 4-(trifluoromethyl)benzyl mercaptan and 4-(trifluoromethoxy)benzyl mercaptan are also commercially available but often at lower purities (typically 90-95%) or with longer lead times from niche suppliers, making the SCF3 variant a more reliable choice for time-sensitive medicinal chemistry campaigns.

Commercial purity & supply

Specification review

Minimum 95% purity, QA documentation

Supports reproducible research workflows

Supplier catalog data; COA available upon request

Evidence Dimension	Commercial purity and supply reliability
Target Compound Data	Minimum purity 95% (AKSci Cat. 4694DY); non-hazardous transport; long-term storage: cool, dry place
Comparator Or Baseline	4-(Trifluoromethyl)benzyl mercaptan: typically 95% from specialty suppliers; 4-(Trifluoromethoxy)benzyl mercaptan: limited commercial availability, often custom synthesis
Quantified Difference	Target compound offers consistent 95% purity with immediate stock availability; OCF3 analog frequently requires custom synthesis (lead time ≥ 4-6 weeks)
Conditions	Commercial procurement context; data from vendor catalogs accessed May 2026

Why This Matters

Reliable commercial availability at defined purity reduces research delays caused by in-house synthesis and purification, and ensures batch-to-batch reproducibility in structure-activity relationship (SAR) studies, polymer synthesis, or bioconjugate optimization.

Optimal Application Scenarios for (4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol – Where Its Unique SCF3-Thiol Bifunctionality Delivers Measurable Advantage

Late-Stage Functionalization of Drug Candidates Requiring Benzylic Metabolic Shielding

In lead optimization programs, benzylic positions are frequent metabolic soft spots that limit oral bioavailability. Using (4-[(Trifluoromethyl)sulfanyl]phenyl)methanethiol as a building block directly installs an SCF3 group at a benzylic site that is inherently protected from CYP450-mediated oxidation, as demonstrated by the Nature Communications study on late-stage benzylic trifluoromethylthiolation [2]. This can extend compound half-life without adding a separate metabolic blocking group, streamlining the candidate optimization workflow.

Synthesis of High-Lipophilicity Probes for Membrane Permeability and CNS Drug Design

The Hansch π value of 1.44 for SCF3 is among the highest of any common aromatic substituent [1]. Researchers designing central nervous system (CNS) drugs, where passive membrane permeability and blood-brain barrier penetration are critical, can employ this building block to boost logP values by 1–2 units relative to CF3 or OCF3 analogs without increasing molecular weight beyond 224 g/mol. This enables systematic logP optimization within tight physicochemical property space.

Fluorinated Polymer and Material Synthesis Requiring High Thermal Stability and Low Dielectric Constant

The strong electron-withdrawing SCF3 group enhances the thermal stability and reduces the dielectric constant of aromatic polymers. Published work demonstrates that polyamides and polyimides incorporating trifluoromethylthiophenyl units exhibit glass transition temperatures above 285°C and 10% weight loss temperatures above 430°C under nitrogen [4]. The thiol handle on this building block enables direct incorporation into polymer backbones via thiol-ene click chemistry or polycondensation, offering materials scientists a route to high-performance fluorinated polymers.

Bioconjugation and Peptide Modification at Near-Physiological pH

The modestly enhanced acidity of the SCF3-substituted benzyl thiol (predicted pKa ~8.8–9.0 vs. 9.43 for unmodified benzyl mercaptan [1][3]) increases the fraction of reactive thiolate at pH 7.4 by a factor of 2–3×. This allows efficient conjugation to maleimide-, iodoacetamide-, or vinyl sulfone-functionalized biomolecules under milder conditions where protein denaturation or off-target alkylation is minimized, making it particularly suitable for antibody-drug conjugate (ADC) linker chemistry and peptide stapling applications.

Application

Selection Property

Validation Focus

Lead optimization: benzylic metabolic stability research

SCF3 benzylic shielding against CYP450 oxidation

In vitro metabolic stability assay; half-life determination

CNS research: passive permeability optimization

High reported Hansch π (SCF3)

logP measurement; PAMPA or BBB permeability assay

High-performance fluorinated polymer research

Thermal stability from SCF3-aromatic units

Glass transition temperature; decomposition temperature (TGA/DSC)

Bioconjugation at near-neutral pH

Moderately enhanced thiol acidity

Thiol-ene or maleimide coupling efficiency at pH 7.4

• [1] Iris Biotech. PotM: SCF3 in One. Published 23 January 2024. Hansch π and Hammett σ values. View Source
• [2] Xie, J., Zhu, C. et al. Late-stage trifluoromethylthiolation of benzylic C-H bonds. Nature Communications 10, 4867 (2019). DOI: 10.1038/s41467-019-12844-9. View Source
• [3] Benzyl mercaptan – Compound Summary. Wikipedia / ChemicalBook. pKa = 9.43 at 25°C. View Source
• [4] Preparation and Properties of High Heat-resistant Soluble Fluorinated and Containing Pyridine Ring Aromatic Polyamides. CNKI. Glass transition temperature 285–325°C, T10% 430–490°C for SCF3-containing polyamides. View Source